Cas no 91099-37-5 (1H-Pyrazole-3-diazonium, 4-cyano-5-phenyl-, chloride)

• Product Name: 1H-Pyrazole-3-diazonium, 4-cyano-5-phenyl-, chloride
• CAS No: 91099-37-5
• MF: C₁₀H₆ClN₅
• MW: 231.641139507294
• CID: 1959300
• PubChem ID: 71429006
• Update Time: 2025-04-21

1H-Pyrazole-3-diazonium, 4-cyano-5-phenyl-, chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-diazonium, 4-cyano-5-phenyl-, chloride
• 4-cyano-5-phenyl-1H-pyrazole-3-diazonium,chloride
• 4-Cyano-5-phenyl-1H-pyrazole-3-diazonium chloride
• DTXSID20847712
• 91099-37-5

• Inchi： 1S/C10H6N5.ClH/c11-6-8-9(14-15-10(8)13-12)7-4-2-1-3-5-7;/h1-5H,(H,14,15);1H/q+1;/p-1
• InChI Key： DLAIIXBEBILUDT-UHFFFAOYSA-M
• SMILES： [Cl-].N1C(=C(C#N)C([N+]#N)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 231.0311729Da
• Monoisotopic Mass: 231.0311729Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų